![molecular formula C17H21N5O2 B3006751 N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide CAS No. 1207056-75-4](/img/structure/B3006751.png)
N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide
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Description
N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.388. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents. These compounds, including the featured cyclopropanecarboxamide derivative, demonstrate potential for therapeutic applications in cancer treatment and inflammation control due to their inhibitory activities on 5-lipoxygenase, a key enzyme involved in the metabolism of arachidonic acid to leukotrienes, which play a significant role in various inflammatory and allergic responses (Rahmouni et al., 2016).
Antioxidant Activities
The synthesis and evaluation of novel indane-amide substituted derivatives, including pyrazole, pyrimidine, and pyridine derivatives, have been conducted to explore their antioxidant activities. These studies contribute to the understanding of how structural modifications of cyclopropanecarboxamide derivatives can influence their efficacy as antioxidants, providing a foundation for developing potential neuroprotective or anti-inflammatory agents (Mohamed & El-Sayed, 2019).
Heterocyclic Synthesis Approaches
Research on direct N-cyclopropylation of cyclic amides and azoles, including cyclopropanecarboxamide derivatives, has opened new avenues for the synthesis of nitrogen-containing heterocycles. This method facilitates the introduction of the cyclopropyl group onto the nitrogen of heterocycles or amides, highlighting the versatility and potential of cyclopropanecarboxamide derivatives in medicinal chemistry and drug development (Gagnon et al., 2007).
Antimicrobial Activity
Several cyclopropanecarboxamide derivatives have been synthesized and screened for their antimicrobial activity. This research underscores the potential of these compounds in addressing resistant bacterial infections, with some derivatives showing good to excellent activity against Gram-positive and Gram-negative bacteria. The exploration of these derivatives contributes to the ongoing search for new antimicrobial agents in the fight against drug-resistant pathogens (Devarasetty et al., 2019).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c1-9(2)12-8-15(23)20-17(18-12)22-14(19-16(24)11-5-6-11)7-13(21-22)10-3-4-10/h7-11H,3-6H2,1-2H3,(H,19,24)(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQGOYAYLYHPFKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.